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Compound of Interest

Compound Name: Gomisin K1

Cat. No.: B15590812 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Gomisin K1 is a critical component of laboratory

safety and regulatory compliance. Given its classification as a lignan with anti-cancer

properties, Gomisin K1 should be handled as a potentially cytotoxic agent. This guide provides

a comprehensive operational plan for its safe disposal.

Quantitative Data Summary
The following table summarizes the known chemical and physical properties of Gomisin K1.

Due to the limited availability of a specific Safety Data Sheet (SDS), some data points are not

available.
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Property Value Reference

Molecular Formula C₂₃H₃₀O₆ [1][2]

Molecular Weight 402.48 g/mol [1]

Appearance Powder [3]

CAS Number 75629-20-8 [1][2][3]

Purity ≥97.0% [3]

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

Experimental Protocols: Disposal of Gomisin K1
The following step-by-step procedure is based on general guidelines for the disposal of

cytotoxic and research-grade chemical waste. It is imperative to consult your institution's

specific safety protocols and waste management program.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety goggles, and appropriate chemical-resistant gloves.

For handling larger quantities or when generating aerosols, a respirator may be necessary.

2. Waste Segregation and Containment:

Solid Waste:

All solid waste contaminated with Gomisin K1, including unused powder, contaminated

personal protective equipment (gloves, wipes), and labware (e.g., weigh boats, pipette

tips), must be disposed of in a designated, clearly labeled, leak-proof hazardous waste

container.
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These containers are often color-coded (e.g., yellow with a purple lid or red) to indicate

cytotoxic contents.

Liquid Waste:

Solutions containing Gomisin K1 should be collected in a sealed, leak-proof, and clearly

labeled hazardous waste container. Do not dispose of Gomisin K1 solutions down the

drain.

Sharps Waste:

Any sharps, such as needles or glass vials, contaminated with Gomisin K1 must be

placed in a designated, puncture-resistant sharps container for cytotoxic waste.

3. Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Gomisin K1.

Use a suitable solvent or a laboratory-grade detergent, followed by a thorough rinse.

All materials used for decontamination (e.g., wipes, absorbent pads) must be disposed of as

solid cytotoxic waste.

4. Final Disposal:

All contained Gomisin K1 waste must be disposed of through your institution's approved

hazardous waste management vendor.

The primary method for the final disposal of cytotoxic waste is typically high-temperature

incineration.

Logical Workflow for Gomisin K1 Disposal
The following diagram illustrates the decision-making and operational flow for the proper

disposal of Gomisin K1 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/product/b15590812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Gomisin K1 Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Identify Waste Type

Solid Waste
(e.g., unused powder, contaminated gloves)

Solid

Liquid Waste
(e.g., solutions containing Gomisin K1)

Liquid

Sharps Waste
(e.g., contaminated needles, vials)

Sharps

Place in Labeled
Cytotoxic Solid Waste Container

Place in Labeled
Cytotoxic Liquid Waste Container

Place in Labeled
Cytotoxic Sharps Container

Step 3: Decontaminate Work Area & Equipment

Step 4: Arrange for Professional Disposal
(via Institutional Hazardous Waste Program)

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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